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Compound of Interest

Compound Name: Kahweol

Cat. No.: B1673272

For Immediate Release

A comprehensive comparative guide has been released detailing the effects of kahweol, a
naturally occurring diterpene found in coffee beans, across a variety of cancer cell lines. This
guide, tailored for researchers, scientists, and drug development professionals, provides a
meta-analysis of existing experimental data, offering a valuable resource for the oncology
research community.

The guide systematically evaluates the anti-proliferative and pro-apoptotic effects of kahweol,
presenting quantitative data in structured tables for straightforward comparison. It also includes
detailed experimental protocols for key assays and visually represents the signaling pathways
modulated by kahweol using Graphviz (DOT language) diagrams.

Comparative Efficacy of Kahweol Across Various
Cancer Cell Lines

Kahweol has demonstrated significant anti-cancer properties in a dose- and time-dependent
manner across multiple cancer cell lines.[1] Its efficacy, as measured by the half-maximal
inhibitory concentration (IC50), varies depending on the cell line, highlighting a degree of
cancer-type specificity.

Data Summary: IC50 Values of Kahweol
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The following table summarizes the IC50 values of kahweol in different human cancer cell
lines, providing a quantitative comparison of its cytotoxic effects.

Cancer Type Cell Line IC50 (pM) Incubation Time (h)
Malignant Pleural
_ MSTO-211H 56.00 48
Mesothelioma
Malignant Pleural Not specified in
) H28 _ 48
Mesothelioma retrieved docs
Non-Small Cell Lung
NCI-H358 >90 48
Cancer
Non-Small Cell Lung
NCI-H1299 ~65 48
Cancer
Hepatocellular
. Hep3B ~40 24
Carcinoma
Hepatocellular
) SNU182 ~40 24
Carcinoma
Hepatocellular
SNU423 ~40 24

Carcinoma

Note: IC50 values are approximate and compiled from multiple sources for comparative
purposes.

Mechanisms of Action: Induction of Apoptosis and
Cell Cycle Arrest

Kahweol's anti-cancer activity is primarily attributed to its ability to induce apoptosis
(programmed cell death) and inhibit cell proliferation.[2][3]

In human colorectal cancer cells (HT-29), kahweol treatment leads to a significant increase in
the expression of activated caspase-3 and cleaved PARP, both key markers of apoptosis.[4]
Concurrently, it downregulates the expression of anti-apoptotic proteins such as Bcl-2 and
phosphorylated Akt.[4]
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In hepatocellular carcinoma (HCC) cells (Hep3B, SNU182, and SNU423), kahweol treatment
results in a rounded morphology, cellular contraction, and loss of attachment, all characteristic
features of apoptosis.[5] Flow cytometry analysis confirms a marked increase in the sub-G1 cell
population, indicative of apoptotic cells.[5] This is accompanied by the cleavage of caspase-3
and PARP.[5]

Similarly, in non-small cell lung cancer (NSCLC) cells (NCI-H358 and NCI-H1299), kahweol
induces nuclear condensation and increases the number of Annexin V-positive cells, confirming
the induction of apoptosis.[6]

Signaling Pathways Modulated by Kahweol

Kahweol exerts its effects by modulating several key signaling pathways involved in cancer
cell survival and proliferation.

Src/ImTOR/STAT3 Pathway in Hepatocellular Carcinoma

In HCC cells, kahweol has been shown to inhibit the Src/mTOR/STAT3 signaling pathway.[5] It
achieves this by decreasing the phosphorylation of Src, which in turn inhibits the downstream
phosphorylation of mMTOR and STAT3.[5] The inhibition of this pathway is a critical mechanism
behind kahweol's ability to induce apoptosis in liver cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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on-different-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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